![molecular formula C17H16N2O2S B5152895 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide](/img/structure/B5152895.png)
2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide, also known as BZT-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BZT-1 belongs to the class of benzoxazole derivatives and has been shown to have a wide range of biochemical and physiological effects.
Scientific Research Applications
2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been shown to have a high affinity for the dopamine transporter (DAT) and the serotonin transporter (SERT), which makes it a potential candidate for the treatment of psychiatric disorders such as depression and addiction.
Mechanism of Action
2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide acts by inhibiting the reuptake of dopamine and serotonin in the brain, leading to an increase in their levels. This mechanism of action is similar to that of other drugs used to treat depression and addiction, such as selective serotonin reuptake inhibitors (SSRIs) and dopamine reuptake inhibitors (DRIs).
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, leading to an improvement in mood and a reduction in addictive behaviors. Additionally, this compound has been shown to have antioxidant properties, which may make it a potential candidate for the treatment of neurodegenerative diseases such as Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide in lab experiments is its high affinity for DAT and SERT, which makes it a useful tool for studying the mechanisms of action of these transporters. Additionally, this compound has been shown to have a low toxicity profile, which makes it a safer alternative to other drugs used in similar studies. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which may limit its use in certain assays.
Future Directions
There are several future directions for research on 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide. One area of interest is the development of this compound derivatives with improved pharmacological properties. Additionally, there is a need for further studies to determine the long-term effects of this compound on the brain and the potential for addiction. Further research is also needed to determine the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases and other psychiatric disorders.
Synthesis Methods
The synthesis of 2-(1,3-benzoxazol-2-ylthio)-N-ethyl-N-phenylacetamide involves the reaction of 2-aminobenzoxazole with ethyl chloroacetate and phenyl isothiocyanate in the presence of a base. The resulting product is then purified using column chromatography to obtain this compound in its pure form.
properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-N-ethyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-2-19(13-8-4-3-5-9-13)16(20)12-22-17-18-14-10-6-7-11-15(14)21-17/h3-11H,2,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNIZCPGAZBORRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)C(=O)CSC2=NC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.